4-methoxy-N-(4-(2-(4-(2-methoxyphenyl)piperazin-1-yl)-2-oxoethyl)thiazol-2-yl)benzamide

• IUPAC Name: 4-methoxy-N-[4-[2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl]-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C24H26N4O4S/c1-31-19-9-7-17(8-10-19)23(30)26-24-25-18(16-33-24)15-22(29)28-13-11-27(12-14-28)20-5-3-4-6-21(20)32-2/h3-10,16H,11-15H2,1-2H3,(H,25,26,30)
• InChI Key: PQCYSQOYEJHUIV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=NC(=CS2)CC(=O)N3CCN(CC3)C4=CC=CC=C4OC
• Molecular Formula: C24H26N4O4S
• Molecular Weight: 466.6 g/mol

Description

4-methoxy-N-(4-(2-(4-(2-methoxyphenyl)piperazin-1-yl)-2-oxoethyl)thiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C24H26N4O4S and its molecular weight is 466.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Antimicrobial and Anti-inflammatory Agents : Novel heterocyclic compounds derived from visnagenone–ethylacetate or khellinone–ethylacetate, including derivatives with thiazolopyrimidine and oxadiazepine functionalities, have shown significant COX-2 inhibitory, analgesic, and anti-inflammatory activities. These compounds, due to their cyclooxygenase inhibition and analgesic properties, suggest potential for the development of new therapeutic agents in pain and inflammation management (Abu‐Hashem et al., 2020).

• Antimicrobial Activities : Piperazine derivatives have been synthesized and tested for their antimicrobial activities, indicating the potential for these compounds to act as antimicrobial agents. Some derivatives demonstrated good or moderate activities against various microorganisms, suggesting the utility of these compounds in developing new antimicrobial therapies (Bektaş et al., 2007).

Molecular Structure Analysis

• Crystal Structure and DFT Studies : The crystal structures of piperazine derivatives with oxadiazol functionalities have been elucidated, and density functional theory (DFT) calculations have provided insights into their electrophilic and nucleophilic reactive sites. These studies contribute to the understanding of the molecular basis for the activity of these compounds, potentially guiding the design of new molecules with optimized properties (Kumara et al., 2017).

Antiproliferative and Anti-HIV Activity

• Antiproliferative and Anti-HIV Properties : Research on derivatives of 2-Piperazino-1,3-benzo[d]thiazoles has revealed compounds with significant antiproliferative activity against human tumor-derived cell lines and evaluation for anti-HIV activity. These findings highlight the potential of piperazine and thiazole derivatives in cancer and HIV/AIDS treatment, offering a foundation for further drug development (Al-Soud et al., 2010).

Mechanism of Action

Target of Action

The primary target of this compound is the alpha1-adrenergic receptors (α1-AR) . These receptors are a class of G-protein-coupled receptors (GPCRs) and are among the most studied . They play a significant role in the contraction of smooth muscles in blood vessels, lower urinary tract, and prostate .

Mode of Action

The compound interacts with its targets, the α1-ARs, which are also targets for the endogenous neurotransmitters, catecholamines noradrenaline, and epinephrine

Biochemical Pathways

The α1-ARs are associated with numerous neurodegenerative and psychiatric conditions . Therefore, the compound, by interacting with these receptors, may affect the biochemical pathways related to these conditions.

Pharmacokinetics

The compound’s absorption, distribution, metabolism, and excretion (ADME) properties have been studied using in silico docking and molecular dynamics simulations . These studies have identified promising lead compounds that exhibited an acceptable pharmacokinetic profile . .

Result of Action

Given its interaction with α1-ars, it can be inferred that the compound may have effects on the contraction of smooth muscles in blood vessels, lower urinary tract, and prostate .